Cas no 6179-05-1 (Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)-)

Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- structure
6179-05-1 structure
Product Name:Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)-
CAS No:6179-05-1
MF:C12H12OS
MW:204.288082122803
CID:508891
Update Time:2026-04-29

Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)-
    • 2-ACETYL-3,5-DIMETHYLBENZO(B)THIOPHENE
    • HMS556P22

Computed Properties

  • Exact Mass: 204.06100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 79-81°C
  • PSA: 45.31000
  • LogP: 3.72070
  • Solubility: Not determined

Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- Security Information

Ethanone,1-(3,5-dimethylbenzo[b]thien-2-yl)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD